Cas no 2169401-51-6 (4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid)

• Product Name: 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid
• CAS No: 2169401-51-6
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5610816
• PubChem ID: 165737846
• Update Time: 2025-06-09

4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-817895
• 4-oxo-3,9-diazaspiro[5.5]undecane-1-carboxylic acid
• 2169401-51-6
• 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid

• Inchi： 1S/C10H16N2O3/c13-8-5-10(1-3-11-4-2-10)7(6-12-8)9(14)15/h7,11H,1-6H2,(H,12,13)(H,14,15)
• InChI Key： LQKBEHUWKBCTHN-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCNCC2)C(C(=O)O)CN1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid

Introduction to 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid (CAS No. 2169401-51-6)

4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid, identified by the chemical compound code CAS No. 2169401-51-6, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its rigid bicyclic framework, which consists of a spiro linkage between two cyclic structures. The presence of oxygen and nitrogen atoms within its core structure imparts distinct electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular structure of 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid features a spiro center connecting a five-membered oxygen-containing ring with a nine-membered nitrogen-containing ring. This unique arrangement contributes to its conformational stability and potential for selective interactions with biological targets. The carboxylic acid functionality at the 1-position further enhances its reactivity, allowing for diverse derivatization strategies that can tailor its pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities in biological systems. The specific configuration of 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in developing novel inhibitors targeting enzymes involved in metabolic pathways and inflammatory responses.

One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. The spirocyclic core provides a rigid template that can be optimized to fit into the active sites of enzymes with high precision. For instance, studies have demonstrated the efficacy of derivatives of 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid in inhibiting proteases and kinases, which are key players in diseases such as cancer and autoimmune disorders. The carboxylic acid moiety also serves as a handle for further functionalization, enabling the creation of prodrugs or conjugates that enhance bioavailability and target specificity.

The synthesis of 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spiro linkage requires precise control during ring formation to ensure high yield and purity. Advances in organometallic chemistry and transition-metal-catalyzed reactions have facilitated more efficient routes to this compound, reducing the reliance on traditional multi-step methodologies. These innovations have not only improved scalability but also opened avenues for exploring new synthetic pathways.

Recent computational studies have shed light on the binding interactions between 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid derivatives and their biological targets. Molecular dynamics simulations have revealed that the spirocyclic structure promotes stable binding through favorable hydrogen bonding networks and hydrophobic interactions. Additionally, quantum mechanical calculations have helped optimize substituents on the molecule to enhance binding affinity while minimizing off-target effects.

The pharmaceutical industry has taken note of these findings, leading to several ongoing clinical trials where derivatives of this compound are being evaluated for therapeutic potential. Preliminary results suggest promising activity against certain cancer cell lines, where the spirocyclic scaffold disrupts critical signaling pathways involved in tumor growth and progression. Furthermore, preclinical studies indicate that modifications to the carboxylic acid group can modulate pharmacokinetic properties, improving drug delivery and efficacy.

Beyond its applications in drug discovery, 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid has found utility in materials science and chemical biology research. Its rigid structure makes it an excellent scaffold for designing molecular probes that can interact with biomolecules under physiological conditions. Such probes are invaluable tools for studying protein-protein interactions and cellular processes at a molecular level.

The future direction of research on 4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid is likely to focus on expanding its chemical space through library synthesis and high-throughput screening methods. By systematically varying substituents on the spirocyclic core and functional groups such as the carboxylic acid moiety, researchers aim to discover novel bioactive molecules with improved pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions.

In conclusion,4-oxo-3,9-diazaspiro5.5undecane-1-carboxylic acid (CAS No. 2169401-51-6) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and chemical biology research fields Its unique structural features make it an attractive scaffold for developing novel bioactive molecules while its reactivity allows for extensive derivatization strategies These attributes position it as a cornerstone molecule in modern chemical research with significant implications for future therapeutic advancements